3-Ethylcyclopentane-1,2-dione 3-Ethylcyclopentane-1,2-dione 3-Ethyl-1, 2-cyclopentanedione, also known as fema 3152, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Ethyl-1, 2-cyclopentanedione is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-ethyl-1, 2-cyclopentanedione can be found in coffee and coffee products. This makes 3-ethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 13494-08-1
VCID: VC20968195
InChI: InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h5H,2-4H2,1H3
SMILES: CCC1CCC(=O)C1=O
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol

3-Ethylcyclopentane-1,2-dione

CAS No.: 13494-08-1

Cat. No.: VC20968195

Molecular Formula: C7H10O2

Molecular Weight: 126.15 g/mol

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3-Ethylcyclopentane-1,2-dione - 13494-08-1

Specification

Description 3-Ethyl-1, 2-cyclopentanedione, also known as fema 3152, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Ethyl-1, 2-cyclopentanedione is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-ethyl-1, 2-cyclopentanedione can be found in coffee and coffee products. This makes 3-ethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product.
CAS No. 13494-08-1
Molecular Formula C7H10O2
Molecular Weight 126.15 g/mol
IUPAC Name 3-ethylcyclopentane-1,2-dione
Standard InChI InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h5H,2-4H2,1H3
Standard InChI Key RRVYBPVLSILURP-UHFFFAOYSA-N
SMILES CCC1CCC(=O)C1=O
Canonical SMILES CCC1CCC(=O)C1=O

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